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Compound of Interest

Compound Name: 2-Bromo-1,3-dimethoxybenzene

Cat. No.: B094514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-bromo-1,3-dimethoxybenzene (CAS No. 16932-45-9). The information is intended to guide

laboratory and research professionals in the safe use, storage, and disposal of this compound,

which is primarily used as an intermediate in pharmaceutical and organic synthesis.[1]

Chemical and Physical Properties
2-bromo-1,3-dimethoxybenzene is an off-white to pale brown crystalline solid.[1] Key physical

and chemical properties are summarized below.

Property Value

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol

Melting Point 90.5-96.5 °C

Boiling Point 273 °C @ 760 Torr

Water Solubility Insoluble

Appearance
Pale cream to cream to pale brown crystals or

powder
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(Data sourced from various chemical suppliers)

Hazard Identification and GHS Classification
It is crucial to understand the potential hazards associated with 2-bromo-1,3-
dimethoxybenzene to ensure appropriate safety measures are implemented. The compound

is classified under the Globally Harmonized System (GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

3.1 Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid contact with skin and eyes.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

3.2 Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent moisture ingress.

Store away from incompatible materials, such as strong oxidizing agents.[1]

Store apart from foodstuff containers.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following diagram outlines

a logical workflow for selecting the correct PPE when handling 2-bromo-1,3-
dimethoxybenzene.
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Start: Task involves
2-bromo-1,3-dimethoxybenzene

Is the work area
well-ventilated (e.g., fume hood)?

Action: Use a NIOSH-approved
respirator for dusts/mists.

No

Standard respiratory protection
(if needed based on risk assessment).

Yes

Eye Protection:
Wear tightly fitting safety goggles

(conforming to EN 166 or NIOSH).

Hand Protection:
Wear chemical-impermeable gloves

(e.g., nitrile, inspect before use).

Body Protection:
Wear a flame-retardant lab coat

and closed-toe shoes.

PPE selection complete.
Proceed with caution.

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-bromo-1,3-dimethoxybenzene.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

The following diagram provides a decision-making workflow for first aid response.
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Exposure Event Occurs

Identify Exposure Route

Inhalation:
Move to fresh air.

Provide oxygen/artificial respiration if needed.

 Inhaled 

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

 Skin 

Eye Contact:
Rinse with water for 15+ minutes.

Remove contact lenses.

 Eyes 

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

 Ingested 

Seek Immediate Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First Aid Decision Workflow for Exposure Incidents.

Fire Fighting and Accidental Release Measures
6.1 Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and hydrogen bromide.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

6.2 Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation and contact with the material. Remove all sources of ignition.
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Containment and Cleanup: Collect the spilled material using spark-proof tools and place it in

a suitable, closed container for disposal. Avoid generating dust. Adhered or collected

material should be promptly disposed of in accordance with local regulations.

The workflow for responding to an accidental spill is outlined below.
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Spill of 2-bromo-1,3-dimethoxybenzene
Detected

Step 1: Evacuate & Secure
- Evacuate non-essential personnel.

- Remove ignition sources.
- Ensure ventilation.

Step 2: Don PPE
- Wear respirator, goggles,

chemical gloves, and lab coat.

Step 3: Contain & Clean
- Use spark-proof tools.

- Sweep/collect solid material.
- Avoid creating dust.

Step 4: Dispose
- Place material in a sealed,

labeled container for hazardous waste.

Step 5: Decontaminate
- Clean the spill area thoroughly.
- Wash hands and exposed skin.

Spill Response Complete

Click to download full resolution via product page

Caption: Accidental Release Response Workflow.
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Experimental Protocols
2-bromo-1,3-dimethoxybenzene is a valuable intermediate for forming carbon-carbon bonds,

particularly in biaryl synthesis.[2] A common application is the Suzuki-Miyaura cross-coupling

reaction. The following is a representative protocol.

Objective: To synthesize a biaryl compound via a Suzuki-Miyaura cross-coupling reaction

between 2-bromo-1,3-dimethoxybenzene and an arylboronic acid.

Materials:

2-bromo-1,3-dimethoxybenzene (1.0 equiv.)

Arylboronic acid (1.2-1.5 equiv.)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv.)

Anhydrous, degassed solvent (e.g., Toluene/Water or 1,4-Dioxane/Water mixture)

Methodology:

--- SAFETY PRECAUTIONS ---

This reaction must be conducted under an inert atmosphere (Argon or Nitrogen) in a

chemical fume hood.

All glassware must be flame-dried or oven-dried before use to remove moisture.

Adhere to all PPE requirements outlined in Section 4.

Palladium catalysts are toxic and should be handled with care.

Reaction Setup:

To a dry Schlenk flask or sealed reaction tube, add 2-bromo-1,3-dimethoxybenzene (1.0

equiv.), the selected arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).
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Evacuate and backfill the flask with an inert gas (e.g., Argon) at least three times to ensure

an oxygen-free atmosphere.

Under a positive flow of the inert gas, add the palladium catalyst (1-5 mol%).

Add the anhydrous, degassed solvent system (e.g., a 4:1 mixture of Toluene and Water) via

syringe.

Reaction Execution:

Seal the reaction vessel and place it in a pre-heated oil bath.

Stir the reaction mixture vigorously at the desired temperature (typically 80-110 °C).

Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Work-up and Purification:

Once the reaction is complete (as indicated by the disappearance of the starting material),

cool the mixture to room temperature.

Dilute the reaction mixture with an organic solvent such as ethyl acetate.

Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the organic solvent under reduced pressure using

a rotary evaporator.

Purify the crude product by column chromatography on silica gel, using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired biaryl

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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